molecular formula C9H14O2 B589466 Cyclopentanecarboxylic acid, 3-(1-propenyl)-, [1alpha,3alpha(Z)]- (9CI) CAS No. 139683-38-8

Cyclopentanecarboxylic acid, 3-(1-propenyl)-, [1alpha,3alpha(Z)]- (9CI)

Cat. No.: B589466
CAS No.: 139683-38-8
M. Wt: 154.209
InChI Key: IRONTZXPTFYNCQ-HZHJCBGQSA-N
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Description

Cyclopentanecarboxylic acid, 3-(1-propenyl)-, [1alpha,3alpha(Z)]- (9CI), also known as Cyclopentanecarboxylic acid, 3-(1-propenyl)-, [1alpha,3alpha(Z)]- (9CI), is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.209. The purity is usually 95%.
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Properties

CAS No.

139683-38-8

Molecular Formula

C9H14O2

Molecular Weight

154.209

IUPAC Name

(1R,3S)-3-[(Z)-prop-1-enyl]cyclopentane-1-carboxylic acid

InChI

InChI=1S/C9H14O2/c1-2-3-7-4-5-8(6-7)9(10)11/h2-3,7-8H,4-6H2,1H3,(H,10,11)/b3-2-/t7-,8+/m0/s1

InChI Key

IRONTZXPTFYNCQ-HZHJCBGQSA-N

SMILES

CC=CC1CCC(C1)C(=O)O

Synonyms

Cyclopentanecarboxylic acid, 3-(1-propenyl)-, [1alpha,3alpha(Z)]- (9CI)

Origin of Product

United States

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